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Abstract

Cynandione A, a bioactive acetophenone derived from the root of Cynanchum wilfordii, has
emerged as a compound of significant interest within the scientific community. Possessing a
range of pharmacological activities, it presents a compelling case for further investigation in
drug discovery and development. This document provides a detailed overview of the
fundamental molecular characteristics of cynandione A, serving as a foundational guide for
researchers.

Core Molecular Data

A precise understanding of a compound's molecular formula and weight is fundamental for all
subsequent experimental work, from dosage calculations to spectrometric analysis.

Molecular Formula and Weight

The chemical composition and molar mass of cynandione A have been definitively established
through multiple analytical techniques. The empirical formula for cynandione A is
C16H1406[1][2][3][4][5]. This composition results in a molecular weight of approximately
302.28 g/mol [1][2][3][5]-
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Property Value Source
Molecular Formula C16H1406 [L1121[31[4115]
Molecular Weight 302.28 g/mol [1112][3][5]

1-[3-(2-acetyl-3,6-
IUPAC Name dihydroxyphenyl)-2,4- [31[5]
dihydroxyphenyllethanone

CAS Number 168706-29-4 HREE

Structural and Chemical Properties

The unique bis-acetophenone structure of cynandione A is integral to its biological activity.

e Chemical Structure: Cynandione A is a biaryl compound characterized by a bis-
acetophenone skeleton[7].

e Synonyms: It is also referred to as 1,1'-(2',3,6,6'-Tetrahydroxy-[1,1'-biphenyl]-2,3'-
diyl)diethanone[3].

e Source: It is a natural product isolated from the radix (root) of Cynanchum wilfordii[3][8].

Future Directions and Research Potential

The established molecular and structural data for cynandione A provides a solid foundation for
more advanced research. Future investigations will likely focus on elucidating its mechanisms
of action, pharmacokinetics, and potential therapeutic applications. The availability of this
foundational data is critical for the design and execution of these future studies.

Experimental Workflows and Signaling Pathways

To facilitate further research, a generalized workflow for the isolation and characterization of
cynandione A is presented below. This workflow is a conceptual representation and specific
protocols may vary.
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Extraction & Isolation
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Caption: Generalized workflow for the isolation, characterization, and biological evaluation of
cynandione A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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